Cas no 175920-05-5 (N-[2-(3,4-dihydroxyphenyl)ethyl]dodecanamide)

• Product Name: N-[2-(3,4-dihydroxyphenyl)ethyl]dodecanamide
• CAS No: 175920-05-5
• MF: C₂₀H₃₃NO₃
• MW: 335.480926275253
• CID: 5972388
• PubChem ID: 323867
• Update Time: 2025-06-14

N-[2-(3,4-dihydroxyphenyl)ethyl]dodecanamide Chemical and Physical Properties

Names and Identifiers

• Z221529152
• EN300-26866708
• CHEMBL3913731
• NSC-286894
• SCHEMBL3326638
• N-[2-(3,4-dihydroxyphenyl)ethyl]dodecanamide
• NSC286894
• lauroyl dopamine
• 175920-05-5
• AKOS033805373

• Inchi： 1S/C20H33NO3/c1-2-3-4-5-6-7-8-9-10-11-20(24)21-15-14-17-12-13-18(22)19(23)16-17/h12-13,16,22-23H,2-11,14-15H2,1H3,(H,21,24)
• InChI Key： OTWJUBWJJSHWDE-UHFFFAOYSA-N
• SMILES： O=C(CCCCCCCCCCC)NCCC1C=CC(=C(C=1)O)O

Computed Properties

• Exact Mass: 335.24604391g/mol
• Monoisotopic Mass: 335.24604391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 13
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 69.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Benzenediols Catechols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Catechols

Additional information on N-[2-(3,4-dihydroxyphenyl)ethyl]dodecanamide

Comprehensive Overview of N-[2-(3,4-dihydroxyphenyl)ethyl]dodecanamide (CAS No. 175920-05-5)

N-[2-(3,4-dihydroxyphenyl)ethyl]dodecanamide, with the CAS number 175920-05-5, is a bioactive compound that has garnered significant attention in recent years due to its potential applications in cosmetics, pharmaceuticals, and nutraceuticals. This amide derivative, structurally characterized by a dodecanamide chain linked to a 3,4-dihydroxyphenethyl group, exhibits unique properties that make it a subject of interest for researchers and industry professionals alike. Its molecular structure suggests potential antioxidant and anti-inflammatory activities, aligning with current consumer trends favoring natural and sustainable ingredients.

The growing demand for natural skincare ingredients and anti-aging compounds has propelled research into N-[2-(3,4-dihydroxyphenyl)ethyl]dodecanamide. Studies indicate that this compound may interact with skin cells to promote collagen synthesis, a key factor in addressing wrinkles and skin elasticity—a hot topic in cosmetic science. Additionally, its potential role in neuroprotective applications has sparked interest, particularly in the context of aging populations and the search for cognitive health supplements. These attributes position it as a promising candidate for next-generation cosmeceuticals and nutraceuticals.

From a chemical perspective, the dodecanamide moiety in N-[2-(3,4-dihydroxyphenyl)ethyl]dodecanamide contributes to its lipophilic nature, enhancing its compatibility with biological membranes. This property is crucial for topical applications, where skin penetration is a critical factor. The 3,4-dihydroxyphenyl (catechol) group, on the other hand, is responsible for its potential antioxidant activity, which may help combat oxidative stress—a major contributor to cellular aging. Such dual functionality makes this compound particularly valuable in formulations targeting skin barrier repair and photoprotection, addressing common consumer concerns about environmental damage to skin.

In the realm of green chemistry and sustainable sourcing, CAS 175920-05-5 presents an interesting case. Researchers are exploring eco-friendly synthesis methods and potential natural sources for this compound, responding to the market's increasing preference for plant-derived actives. This aligns with broader industry movements toward clean beauty and transparent labeling, where consumers actively seek products with identifiable, science-backed ingredients. The compound's structural similarity to certain polyphenolic compounds found in plants suggests possible natural precursors, adding to its appeal in the natural products sector.

Quality control and analytical characterization of N-[2-(3,4-dihydroxyphenyl)ethyl]dodecanamide are essential aspects of its commercial development. Advanced techniques such as HPLC-MS and NMR spectroscopy are typically employed to verify its purity and structural integrity. These analytical methods ensure batch-to-batch consistency, particularly important for pharmaceutical and cosmetic applications where ingredient standardization is critical. The compound's stability under various conditions (pH, temperature, light exposure) is another active area of investigation, as it directly impacts formulation strategies and product shelf life.

Looking forward, the potential applications of CAS 175920-05-5 extend beyond current uses. Preliminary research suggests possible benefits in metabolic health and cellular signaling pathways, though these areas require further validation. As with many bioactive compounds, the challenge lies in optimizing its bioavailability and delivery systems to maximize efficacy. Nanotechnology approaches, including liposomal encapsulation and nanoemulsions, are being explored to enhance its performance in various formulations. These developments reflect the compound's versatility and the scientific community's ongoing efforts to unlock its full potential.